Cas no 1217831-54-3 ((2R)-2-(4-Chlorophenyl)pyrrolidine)

(2R)-2-(4-Chlorophenyl)pyrrolidine is a chiral pyrrolidine derivative featuring a 4-chlorophenyl substituent at the 2-position. This compound is of interest in pharmaceutical and synthetic chemistry due to its stereospecific configuration, which can influence biological activity and enantioselective synthesis. The presence of the chlorophenyl group enhances its utility as a building block for ligands, catalysts, or intermediates in asymmetric transformations. Its well-defined stereochemistry ensures reproducibility in research applications, while the pyrrolidine scaffold offers conformational rigidity, beneficial for structure-activity studies. The compound is typically handled under inert conditions to preserve its stability and optical purity. Suitable for use in medicinal chemistry and enantioselective catalysis, it provides a versatile platform for further functionalization.

(2R)-2-(4-Chlorophenyl)pyrrolidine structure

1217831-54-3 structure

Product Name:(2R)-2-(4-Chlorophenyl)pyrrolidine

CAS No:1217831-54-3

MF:C₁₀H₁₂ClN

MW:181.661981582642

MDL:MFCD08751400

CID:654221

PubChem ID:7047839

Update Time:2025-06-06

(2R)-2-(4-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (R)-2-(4-chlorophenyl) pyrrolidine
- (R)-2-(4-chlorophenyl)-pyrrolidine
- AC1OFAQJ
- SureCN2300269
- (2R)-2-(4-chlorophenyl)pyrrolidine
- (R)-2-(4-CHLOROPHENYL)PYRROLIDINE
- AMOT0566
- CIHHGGKKRPPWSU-SNVBAGLBSA-N
- Pyrrolidine,2-(4-chlorophenyl)-,(2R)-
- BC227888
- 1217831-54-3
- AS-37555
- AC-31659
- MFCD06762514
- DTXSID50427566
- AKOS006292366
- SCHEMBL2300269
- DB-300017
- CS-0155462
- AKOS015933231
- (2R)-2-(4-Chlorophenyl)pyrrolidine
- MDL： MFCD08751400
- Inchi： 1S/C10H12ClN/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h3-6,10,12H,1-2,7H2/t10-/m1/s1
- InChI Key： CIHHGGKKRPPWSU-SNVBAGLBSA-N
- SMILES： ClC1C=CC(=CC=1)[C@H]1CCCN1

Computed Properties

Exact Mass: 181.066
Monoisotopic Mass: 181.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
XLogP3: 2.4

Experimental Properties

Density: 1.129
Boiling Point: 269 ºC
Flash Point: 117 ºC

(2R)-2-(4-Chlorophenyl)pyrrolidine Pricemore >>

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